Ethyl 4-chlorobenzoylcarbamate

• Molecular Formula: C10H10ClNO3
• Molecular Weight: 227.64 g/mol
• IUPAC Name: ethyl N-(4-chlorobenzoyl)carbamate
• InChI: InChI=1S/C10H10ClNO3/c1-2-15-10(14)12-9(13)7-3-5-8(11)6-4-7/h3-6H,2H2,1H3,(H,12,13,14)
• InChI Key: DREWEXLXJIRFQG-UHFFFAOYSA-N
• SMILES: CCOC(=O)NC(=O)C1=CC=C(C=C1)Cl

Description

Ethyl 4-chlorobenzoylcarbamate is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is commonly used as a reagent in organic synthesis and has been studied for its potential applications in various fields. In

Mechanism of Action

The mechanism of action of Ethyl 4-chlorobenzoylcarbamate is not fully understood. However, it is believed to work by inhibiting the activity of protein kinase C, an enzyme that plays a key role in cell signaling pathways. By inhibiting this enzyme, Ethyl 4-chlorobenzoylcarbamate may have potential therapeutic applications in the treatment of various diseases, including cancer and diabetes.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 4-chlorobenzoylcarbamate has a low toxicity profile and does not cause significant adverse effects in vivo. However, further research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 4-chlorobenzoylcarbamate in lab experiments is its ability to selectively protect primary amines. This makes it a valuable reagent in organic synthesis. However, its potential applications in medicinal chemistry are still being explored, and further research is needed to fully understand its mechanism of action and potential therapeutic benefits.

Future Directions

There are several future directions for research on Ethyl 4-chlorobenzoylcarbamate. One potential area of study is its potential as an inhibitor of protein kinase C in the treatment of cancer and diabetes. Additionally, its applications in organic synthesis and as a precursor for the synthesis of various compounds could be further explored. Further research is also needed to fully understand its biochemical and physiological effects and potential toxicity.

Synthesis Methods

Ethyl 4-chlorobenzoylcarbamate can be synthesized through the reaction of ethyl chloroformate and 4-chloroaniline. The reaction is typically carried out in a solvent such as dichloromethane or chloroform at room temperature. The resulting product is a white crystalline solid with a melting point of 94-96°C.

Scientific Research Applications

Ethyl 4-chlorobenzoylcarbamate has been widely used as a reagent in organic synthesis due to its ability to selectively protect primary amines. It is also used as a precursor for the synthesis of various compounds such as benzimidazoles, benzothiazoles, and quinazolines. Additionally, Ethyl 4-chlorobenzoylcarbamate has been studied for its potential applications in medicinal chemistry, specifically as an inhibitor of protein kinase C.